Cas no 902049-72-3 (7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione)

• Product Name: 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione
• CAS No: 902049-72-3
• MF: C₂₂H₁₄FN₃O₃
• MW: 387.363268375397
• CID: 5425465
• Update Time: 2025-05-17

7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione Chemical and Physical Properties

Names and Identifiers

• 7-fluoro-2-(4-methylpyridin-2-yl)-1-pyridin-2-yl-1H-chromeno[2,3-c]pyrrole-3,9-dione
• 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

• Inchi： 1S/C22H14FN3O3/c1-12-7-9-25-17(10-12)26-19(15-4-2-3-8-24-15)18-20(27)14-11-13(23)5-6-16(14)29-21(18)22(26)28/h2-11,19H,1H3
• InChI Key： SXUGLIRXPINEDU-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC(C)=C2)C(C2=NC=CC=C2)C2C(=O)C3=CC(F)=CC=C3OC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione

Comprehensive Analysis of 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 902049-72-3)

In the realm of organic chemistry and pharmaceutical research, 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione (CAS No. 902049-72-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated for convenience, belongs to the class of chromenopyrrole derivatives, which are known for their diverse biological activities. Researchers and industry professionals are increasingly interested in this molecule for its potential role in drug discovery and material science.

The molecular structure of 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione features a fluorine substituent, which is a critical functional group in medicinal chemistry. Fluorine atoms are often incorporated into drug candidates to enhance metabolic stability, bioavailability, and binding affinity. The presence of pyridine rings in this compound further contributes to its versatility, as these heterocycles are commonly found in pharmaceuticals and agrochemicals.

One of the most searched questions in recent years is: "What are the applications of chromenopyrrole derivatives in modern medicine?" This compound, with its chromenopyrrole core, is being explored for its potential in treating various conditions, including inflammatory diseases and certain types of cancer. Its mechanism of action is believed to involve modulation of key enzymatic pathways, making it a promising candidate for targeted therapies.

Another hot topic in the scientific community is the synthetic routes for complex heterocyclic compounds like 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione. Researchers are actively investigating efficient and scalable methods to synthesize this molecule, with a focus on green chemistry principles. Recent advancements in catalytic methods and microwave-assisted synthesis have shown promise in reducing reaction times and improving yields.

From a material science perspective, this compound's fluorescence properties are of particular interest. Chromenopyrrole derivatives are known to exhibit strong fluorescence, which makes them suitable for applications in optical sensors and organic light-emitting diodes (OLEDs). The incorporation of a fluoro group can further tune these properties, opening new avenues for advanced materials.

In the context of drug discovery, the pharmacokinetic profile of 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione is a key area of investigation. Scientists are using in silico modeling and high-throughput screening to predict its absorption, distribution, metabolism, and excretion (ADME) characteristics. These studies are crucial for determining its suitability as a lead compound in preclinical development.

The compound's CAS No. 902049-72-3 is frequently searched in chemical databases, reflecting its growing importance in research. Its IUPAC name, though complex, provides a precise description of its structure, which is essential for accurate communication among scientists. For those interested in structure-activity relationships (SAR), this molecule offers a rich framework for exploration.

As the demand for novel therapeutic agents and functional materials continues to rise, compounds like 7-fluoro-2-(4-methylpyridin-2-yl)-1-(pyridin-2-yl)-1H,2H,3H,9H-chromeno2,3-cpyrrole-3,9-dione are poised to play a pivotal role. Future research will likely focus on optimizing its properties and expanding its applications, ensuring its relevance in both academia and industry.